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The sol-gel process for synthesizing nickel oxide generally involves the transition of a colloidal

suspension (sol) into a gelatinous network (gel). This process can be broadly divided into the

following stages:

Hydrolysis and Polycondensation: A nickel precursor, typically a nickel salt, is dissolved in a

suitable solvent. The addition of a catalyst (acid or base) initiates hydrolysis, leading to the

formation of nickel hydroxide or hydrated nickel oxide species. Subsequent

polycondensation reactions between these species result in the formation of a three-

dimensional oxide network, characteristic of a gel.

Aging: The gel is aged to allow for further polycondensation and strengthening of the network

structure.

Drying: The solvent is removed from the gel network. This step is critical as it can

significantly influence the porosity and microstructure of the final material.

Calcination: The dried gel is subjected to a high-temperature heat treatment. This step

removes residual organic compounds and water, and induces the crystallization of the

amorphous gel into the desired nickel oxide phase. The formation of black nickel oxide is

typically achieved during this stage.[1]
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Experimental Protocols
Several variations of the sol-gel method have been successfully employed for the synthesis of

black nickel oxide. The choice of precursor, solvent, and gelling agent, as well as the thermal

treatment conditions, significantly impacts the properties of the resulting material.

Protocol Using Nickel Chloride Precursor
This protocol utilizes nickel chloride as the starting material and sodium hydroxide as the

precipitating agent.

Materials:

Nickel (II) chloride hexahydrate (NiCl₂·6H₂O)

Sodium hydroxide (NaOH)

Absolute ethanol

Distilled water

Procedure:

Dissolve 1.5 g of NiCl₂·6H₂O in 70 mL of absolute ethanol in a round bottom flask with

stirring at room temperature to obtain a clear green solution.[1]

In a separate beaker, dissolve 0.5 g of NaOH in 100 mL of absolute ethanol.[1]

Add the NaOH solution dropwise to the nickel chloride solution while stirring.[1]

Continue stirring the mixture at room temperature for 2 hours, during which a light green

colored gel will form.[1]

Filter the gel and wash it thoroughly with distilled water, followed by a final wash with

ethanol.[1]

Air-dry the precipitate to obtain a light green powder.[1]
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Calcine the dried powder in a muffle furnace at approximately 290-350°C for 30 minutes to

obtain a black powder of nanocrystalline NiO.[1]

Protocol Using Nickel Nitrate Precursor
This protocol employs nickel nitrate as the precursor and can be performed with or without a

surfactant.

Materials:

Nickel (II) nitrate hexahydrate (Ni(NO₃)₂·6H₂O)

Sodium hydroxide (NaOH) or other base

Deionized water or ethanol

Optional: Poly(alkylene oxide) block copolymer as a surfactant[2]

Procedure:

Dissolve a specific molar amount of Ni(NO₃)₂·6H₂O in deionized water or ethanol with

vigorous stirring to form a homogeneous solution.[3][4]

Prepare an alkaline solution, for example, by dissolving NaOH in deionized water.[3][4]

Add the alkaline solution dropwise to the nickel nitrate solution under constant stirring, often

at an elevated temperature (e.g., 75°C), until a desired pH (e.g., pH 12) is reached, resulting

in the formation of a thick green precipitate.[3][4]

The resulting gel is then washed, dried, and calcined at temperatures typically ranging from

500°C to 900°C to yield black NiO nanoparticles.[2][5] The calcination temperature

significantly influences the crystallite size and morphology of the final product.[2][5]

Protocol Using Nickel Acetate Precursor
This method is often used for the deposition of NiO thin films but can be adapted for powder

synthesis.
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Materials:

Nickel (II) acetate tetrahydrate (Ni(CH₃COO)₂·4H₂O)

Ethanol or 2-methoxyethanol

Monoethanolamine (MEA) as a stabilizer

Procedure:

Dissolve Ni(CH₃COO)₂·4H₂O in a solvent like absolute ethanol to a desired concentration

(e.g., 0.4 M).[6]

Stir the solution at a moderate temperature (e.g., 60°C) for about 30 minutes.[6]

Add a stabilizing agent like monoethanolamine (MEA) to the solution (e.g., at a 1:1 molar

ratio with the nickel precursor) to prevent precipitation.[6]

Stir the final solution again at the same temperature for about 15 minutes.[6]

For powder synthesis, the sol can be heated to evaporate the solvent and form a gel, which

is then dried and calcined. For thin films, the sol is typically deposited onto a substrate via

spin-coating or dip-coating, followed by annealing.[7][8]

Influence of Synthesis Parameters
The properties of the synthesized black nickel oxide are highly dependent on the synthesis

conditions.

Effect of Precursor
The choice of nickel precursor can affect the morphology and particle size of the resulting NiO

nanocrystals.[9] For instance, studies have shown that using nickel sulfate hexahydrate can

lead to smaller particle sizes compared to nickel nitrate hexahydrate or nickel acetate

tetrahydrate under similar conditions.[9]

Effect of Annealing Temperature
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The annealing (calcination) temperature is a critical parameter that influences the crystallinity,

grain size, and optical properties of the NiO.

Crystallinity and Grain Size: Generally, increasing the annealing temperature promotes

crystallite growth, leading to larger grain sizes.[5] X-ray diffraction (XRD) studies show that

diffraction peaks become more intense and narrower at higher temperatures, indicating

improved crystallinity.[5]

Optical Properties: The optical band gap of NiO films tends to decrease with increasing

annealing temperature.[7][10] For example, the band gap of sol-gel deposited NiO films was

found to decrease from 3.92 eV to 3.68 eV as the annealing temperature was increased from

200°C to 500°C.[7][10] The optical transparency of NiO films can also be affected, with some

studies reporting a decrease in transmittance at higher annealing temperatures.[11]

Data Presentation
The following tables summarize the quantitative data from various studies on the sol-gel

synthesis of nickel oxide.

Table 1: Influence of Annealing Temperature on NiO Properties

Annealing
Temperature (°C)

Crystallite/Grain
Size (nm)

Optical Band Gap
(eV)

Reference

200 - 3.92 [7][10]

300 - - [11]

400 - - [11]

500 15.86 3.68 [5]

700 Larger than at 500°C - [5]

800
Optimum for grain

size
- [8]

Table 2: Properties of NiO Synthesized via Different Sol-Gel Routes
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Precursor
Synthesis
Method

Crystallite
Size (nm)

Surface
Area (m²/g)

Morphology Reference

NiCl₂·6H₂O Sol-Gel ~19 322.7
Agglomerate

d, irregular
[1]

NiSO₄·6H₂O

(with urea)

Homogeneou

s

Precipitation

~2 377.1
Agglomerate

d nanosheets
[1]

Ni(NO₃)₂·6H₂

O
Sol-Gel 72.16 - Spherical [9]

Ni(CH₃COO)₂

·4H₂O
Sol-Gel 38.63 - Rod-like [9]

NiSO₄·6H₂O Sol-Gel 32.84 -
Hexagonal

with hollow
[9]

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Workflow for the sol-gel synthesis of black nickel oxide.
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Caption: Influence of synthesis parameters on NiO properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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